N-(2-(benzo[d]thiazol-2-yl)phenyl)-2-(methylsulfonyl)benzamide

• IUPAC Name: N-[2-(1,3-benzothiazol-2-yl)phenyl]-2-methylsulfonylbenzamide
• InChI: InChI=1S/C21H16N2O3S2/c1-28(25,26)19-13-7-3-9-15(19)20(24)22-16-10-4-2-8-14(16)21-23-17-11-5-6-12-18(17)27-21/h2-13H,1H3,(H,22,24)
• InChI Key: MFZACUSNPGYCQV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC=C1C(=O)NC2=CC=CC=C2C3=NC4=CC=CC=C4S3
• Molecular Formula: C21H16N2O3S2
• Molecular Weight: 408.5 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds such as “N-(Benzo[d]thiazol-2-yl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide” have been synthesized by a reaction between benzo[d]thiazol-2-amine and flurbiprofen.

Scientific Research Applications

Anticancer Activity

N-(2-(benzo[d]thiazol-2-yl)phenyl)-2-(methylsulfonyl)benzamide derivatives have been investigated for their potential in anticancer applications. For instance, a study by Ravinaik et al. (2021) evaluated a series of substituted benzamides for their anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancer. Some of these derivatives exhibited higher anticancer activities than the reference drug, etoposide (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).

Cardiac Electrophysiological Activity

Compounds related to this compound have been synthesized and studied for their cardiac electrophysiological activity. Morgan et al. (1990) found that certain N-substituted imidazolylbenzamides, similar in structure, exhibited potency in in vitro assays, suggesting potential as selective class III agents for cardiac applications (Morgan et al., 1990).

Antimicrobial and Antifungal Agents

Several derivatives of this compound have been synthesized and evaluated as antimicrobial and antifungal agents. Bikobo et al. (2017) synthesized a series of N-phenyl-thiazolamine derivatives, demonstrating potent antimicrobial activity against various bacterial and fungal strains (Bikobo, Vodnar, Stana, Tiperciuc, Nastasă, Douchet, & Oniga, 2017).

Supramolecular Gelators

In the field of material science, certain N-(thiazol-2-yl)benzamide derivatives have been synthesized and investigated for their potential as supramolecular gelators. Yadav and Ballabh (2020) explored the role of methyl functionality and non-covalent interactions in these compounds, finding that two amides exhibited gelation behavior towards certain solvent mixtures (Yadav & Ballabh, 2020).

Fluorescent Properties

The derivatives of this compound have also been explored for their fluorescent properties. Zhang et al. (2017) synthesized a series of benzamide derivatives and examined their photophysical properties, including large Stokes shift and solid-state fluorescence (Zhang, Zheng, Hua, Xin, Gao, & Li, 2017).

Future Directions

Future research could focus on the synthesis, characterization, and potential applications of this compound. Given the interest in similar compounds for their anti-inflammatory properties, this compound could also be studied in this context.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities .

Mode of Action

For instance, some benzothiazole derivatives have been found to inhibit the growth of microorganisms by inhibiting folic acid production .

Biochemical Pathways

Benzothiazole derivatives are known to interact with various biochemical pathways due to their diverse biological activities .

Pharmacokinetics

An admet calculation showed a favorable pharmacokinetic profile of synthesized benzothiazole derivatives .

Result of Action

Some benzothiazole derivatives have shown promising activity against staphylococcus aureus, indicating their potential as antibacterial agents .